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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of Methyl 5-bromo-2-morpholinonicotinate
(CAS No. 1017782-99-8). As a substituted pyridine derivative, this compound holds significant
interest for researchers and professionals in drug development and medicinal chemistry. Its
unique structural features, combining a brominated pyridine core with a morpholine and a
methyl ester group, make it a versatile building block for the synthesis of novel bioactive
molecules. This document consolidates available data and provides expert insights into its
handling, reactivity, and role in contemporary organic synthesis.

Introduction

Methyl 5-bromo-2-morpholinonicotinate is a heterocyclic compound that has emerged as a
valuable intermediate in the synthesis of complex organic molecules, including indole alkaloids.
[1] The pyridine ring is a common scaffold in many pharmaceuticals, and the presence of a
bromine atom at the 5-position offers a reactive handle for further functionalization through
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various cross-coupling reactions. The morpholine moiety at the 2-position can influence the
compound's solubility, pharmacokinetic properties, and biological activity. This guide aims to
provide a detailed technical resource for scientists working with or considering the use of this
compound in their research endeavors.

Chemical and Physical Properties

Direct experimental data for Methyl 5-bromo-2-morpholinonicotinate is not extensively
available in the public domain. However, based on its structure and data from analogous
compounds, we can infer its key properties.

Structure and Identification
o |[UPAC Name: Methyl 5-bromo-2-morpholin-4-ylpyridine-3-carboxylate

e CAS Number: 1017782-99-8[1][2][3]
e Molecular Formula: C11H13BrN203[1][2]
e Molecular Weight: 301.14 g/mol [1][2]

Table 1: Key Chemical Identifiers

Identifier Value Source
CAS Number 1017782-99-8 [1]12113]
Molecular Formula C11H13BrNz20s [1112]
Molecular Weight 301.14 g/mol [1][2]
MDL Number MFCD09972266 [1]

Physicochemical Properties (Predicted)

The following properties are estimated based on the compound's structure and data from
similar molecules, such as methyl 5-bromo-2-chloronicotinate and other substituted pyridines.

Table 2: Predicted Physicochemical Properties
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Property

Predicted Value

Justification/Comparison

Appearance

Off-white to light yellow solid

Typical for brominated

aromatic compounds.

Melting Point

100-120 °C

Higher than Methyl 5-bromo-2-
chloronicotinate (50-54 °C)
due to the larger morpholine
group potentially leading to
stronger intermolecular

interactions.

Boiling Point

> 300 °C

High boiling point is expected
for a molecule of this size and
polarity. Direct data is

unavailable.[2]

Solubility

Soluble in DMSO, DMF, and
chlorinated solvents. Limited

solubility in water.

The morpholine group may
impart some aqueous
solubility, but the brominated
aromatic ring suggests higher

solubility in organic solvents.

Synthesis and Purification

A practical synthetic route to Methyl 5-bromo-2-morpholinonicotinate can be devised based

on established methods for the synthesis of 2-morpholinonicotinic acid derivatives.[4][5] The

most logical approach involves the nucleophilic substitution of a suitable precursor, such as

Methyl 5-bromo-2-chloronicotinate, with morpholine.

Proposed Synthetic Pathway

The synthesis can be conceptualized as a two-step process starting from 5-bromonicotinic

acid.
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Caption: Proposed synthetic pathway for Methyl 5-bromo-2-morpholinonicotinate.

Detailed Experimental Protocol (Proposed)

This protocol is based on the general procedure for the synthesis of 2-morpholinonicotinic acid
derivatives.[4][5]

Step 1 & 2: Preparation of Methyl 5-bromo-2-chloronicotinate

This starting material is commercially available. Alternatively, it can be synthesized from 5-
bromonicotinic acid by esterification followed by chlorination.

Step 3: Synthesis of Methyl 5-bromo-2-morpholinonicotinate

» To a solution of Methyl 5-bromo-2-chloronicotinate (1.0 eq) in a suitable solvent such as
dimethylformamide (DMF) or acetonitrile, add morpholine (1.2 eq) and a base such as
potassium carbonate (2.0 eq).

o Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

» Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.
» Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1604654/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-5-bromo-2-morpholinonicotinate
https://www.benchchem.com/product/b1604654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-5-bromo-2-morpholinonicotinate
https://www.atlantis-press.com/proceedings/emcm-16/25870499
https://www.researchgate.net/profile/Kang-Chen-46/publication/314521315_Synthesis_of_2-Chloronicotinic_Acid_Derivatives/links/5d99a4e0458515c1d3989e8d/Synthesis-of-2-Chloronicotinic-Acid-Derivatives.pdf
https://www.benchchem.com/product/b1604654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-5-bromo-2-morpholinonicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

¢ Purify the crude product by column chromatography on silica gel to afford the desired
product.

Chemical Reactivity and Stability

The reactivity of Methyl 5-bromo-2-morpholinonicotinate is dictated by its functional groups:
the brominated pyridine ring, the morpholine substituent, and the methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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